Racemic-(1S,3S,4S,5R)-2-Tert-Butyl 3-Ethyl 5-Hydroxy-2-Azabicyclo[2.2.2]Octane-2,3-Dicarboxylate

• IUPAC Name: 2-O-tert-butyl 3-O-ethyl (3S,5R)-5-hydroxy-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• InChI: InChI=1S/C15H25NO5/c1-5-20-13(18)12-10-7-6-9(8-11(10)17)16(12)14(19)21-15(2,3)4/h9-12,17H,5-8H2,1-4H3/t9?,10?,11-,12+/m1/s1
• InChI Key: OQSAJJZJGXXGDD-HCWSGVFWSA-N
• Canonical SMILES: CCOC(=O)C1C2CCC(N1C(=O)OC(C)(C)C)CC2O
• Isomeric SMILES: CCOC(=O)[C@@H]1C2CCC(N1C(=O)OC(C)(C)C)C[C@H]2O
• Molecular Formula: C15H25NO5
• Molecular Weight: 299.36 g/mol

Description

This compound has a molecular formula of C17H21NO5 and a molecular weight of 319.36.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C17H21NO5.

Scientific Research Applications

Synthesis and Molecular Characterization

The compound was synthesized as part of a study on chiral cyclic amino acid esters derived from cis- and trans-5-hydroxypipecolic acid ethyl esters. Through an intramolecular lactonization reaction, the compound was characterized without the need for chiral catalysts or enzyme separation by chiral column chromatography. Structural determination was achieved using 1H NMR spectroscopy, high-resolution mass spectrometry, and single crystal X-ray diffraction analysis, revealing a bicyclo[2.2.2]octane structure comprised of lactone and piperidine groups (Moriguchi et al., 2014).

Supramolecular Chemistry Applications

Research into the synthesis and crystal structures of related diazabicyclo[2.2.2]octane-dione-dicarboxylic acids and their diesters demonstrates their utility as functionalized building blocks for supramolecular chemistry. These compounds exhibit heterochiral H-bonded zigzag tape and molecular ‘brick wall’ structures, highlighting their stability and potential for creating intricate molecular assemblies (Lyssenko, Lenev, & Kostyanovsky, 2002).

Synthetic Scheme Efficiency

The compound's synthetic utility is further exemplified in the efficient synthesis of benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, showcasing the compound's role in the synthesis of potent CCR2 antagonists. This underscores the importance of iodolactamization as a key step in producing highly functionalized structures (Campbell et al., 2009).

Conformational Studies

A series of α-hydroxyesters derived from similar azabicyclo[2.2.2]octane carboxylic acids were synthesized and studied using IR and NMR spectroscopy. This research provides valuable insights into the conformational properties of these compounds, furthering understanding of their chemical behavior and potential applications (Arias-Pérez et al., 2003).

Enantioselective Synthesis and Biological Activity

The synthesis of related enantiomers through iodolactamization has shown the compound's relevance in creating enantiomerically pure structures, such as those used in anticonvulsant activities. This highlights the broader applicability of the compound's synthesis methodology in producing biologically active molecules (Brouillette et al., 1989).